Cas no 946736-77-2 (N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide)

N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide is a specialized organic compound featuring a unique amide linkage between a 2,2-dimethylbutanoyl group and a substituted aromatic amine. Its molecular structure, incorporating both hydrophobic alkyl groups and an electron-rich aromatic system, makes it a versatile intermediate in synthetic chemistry. The compound is particularly valued for its stability under standard conditions and its reactivity in selective acylation and condensation reactions. Its well-defined functional groups allow for precise modifications, making it useful in pharmaceutical and agrochemical research. The presence of the primary amine moiety further enhances its utility in coupling reactions, enabling the synthesis of more complex derivatives.
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide structure
946736-77-2 structure
Product Name:N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide
CAS No:946736-77-2
MF:C13H20N2O
MW:220.310703277588
CID:6782040
PubChem ID:17607880
Update Time:2025-08-04

N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide
    • 946736-77-2
    • AKOS000102258
    • Inchi: 1S/C13H20N2O/c1-5-13(3,4)12(16)15-11-7-6-10(14)8-9(11)2/h6-8H,5,14H2,1-4H3,(H,15,16)
    • InChI Key: AVJXMTFXHUYQPF-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)CC)NC1C=CC(=CC=1C)N

Computed Properties

  • Exact Mass: 220.157563266g/mol
  • Monoisotopic Mass: 220.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55.1Ų

N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1626001-500mg
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide
946736-77-2 98%
500mg
¥3361.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1626001-5g
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide
946736-77-2 98%
5g
¥14204.00 2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1626001-10g
N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide
946736-77-2 98%
10g
¥23077.00 2024-04-24

N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide Related Literature

Additional information on N-(4-amino-2-methylphenyl)-2,2-dimethylbutanamide

N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide (CAS No. 946736-77-2): An Overview

N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide (CAS No. 946736-77-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide consists of an aromatic ring substituted with an amino group and a methyl group, coupled with a butanamide moiety. The presence of these functional groups imparts specific chemical properties and reactivity patterns, which are crucial for its biological interactions.

Recent studies have highlighted the potential of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide in modulating various biological pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential use in the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide has also shown promise as an antiproliferative agent. A study conducted by researchers at the University of California (2020) revealed that this compound effectively inhibits the growth of various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, making it a potential candidate for further investigation in oncology.

The pharmacokinetic properties of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide have been extensively studied to assess its suitability for therapeutic applications. Data from preclinical studies indicate that this compound exhibits favorable oral bioavailability and a reasonable half-life, which are essential parameters for drug development. Furthermore, it has been shown to have low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide involves several well-established chemical reactions. One common approach is to start with 4-amino-3-methylaniline and react it with 3,3-dimethylbutyryl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for commercialization.

In conclusion, N-(4-Amino-2-methylphenyl)-2,2-dimethylbutanamide (CAS No. 946736-77-2) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and antiproliferative properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds significant promise for improving patient outcomes in various diseases.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd